Cas no 103317-30-2 (4-(Pyridin-4-yl)-2,3-dihydro-1,3-thiazol-2-one)
4-(Pyridin-4-yl)-2,3-dihydro-1,3-thiazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(pyridin-4-yl)-2,3-dihydro-1,3-thiazol-2-one
- 4-(Pyridin-4-yl)thiazol-2(3H)-one
- 2-hydroxy-4-(4-pyridyl)thiazole
- 4-pyridin-4-yl-3H-1,3-thiazol-2-one
- 4-(Pyridin-4-yl)-2,3-dihydro-1,3-thiazol-2-one
-
- Inchi: 1S/C8H6N2OS/c11-8-10-7(5-12-8)6-1-3-9-4-2-6/h1-5H,(H,10,11)
- InChI Key: MFCQGYCYBMBYPE-UHFFFAOYSA-N
- SMILES: S1C(NC(=C1)C1C=CN=CC=1)=O
Computed Properties
- Exact Mass: 178.020084g/mol
- Monoisotopic Mass: 178.020084g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 178.21g/mol
- XLogP3: 0.8
- Topological Polar Surface Area: 67.3
4-(Pyridin-4-yl)-2,3-dihydro-1,3-thiazol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029197046-1g |
4-(Pyridin-4-yl)thiazol-2(3H)-one |
103317-30-2 | 95% | 1g |
$536.52 | 2023-09-04 | |
| Alichem | A029197046-5g |
4-(Pyridin-4-yl)thiazol-2(3H)-one |
103317-30-2 | 95% | 5g |
$1329.16 | 2023-09-04 | |
| TRC | P992700-10mg |
4-(Pyridin-4-yl)-2,3-dihydro-1,3-thiazol-2-one |
103317-30-2 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P992700-50mg |
4-(Pyridin-4-yl)-2,3-dihydro-1,3-thiazol-2-one |
103317-30-2 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | P992700-100mg |
4-(Pyridin-4-yl)-2,3-dihydro-1,3-thiazol-2-one |
103317-30-2 | 100mg |
$ 250.00 | 2022-06-03 | ||
| Chemenu | CM413041-250mg |
4-(pyridin-4-yl)-2,3-dihydro-1,3-thiazol-2-one |
103317-30-2 | 95%+ | 250mg |
$288 | 2023-01-01 | |
| Chemenu | CM413041-500mg |
4-(pyridin-4-yl)-2,3-dihydro-1,3-thiazol-2-one |
103317-30-2 | 95%+ | 500mg |
$513 | 2023-01-01 | |
| Chemenu | CM413041-1g |
4-(pyridin-4-yl)-2,3-dihydro-1,3-thiazol-2-one |
103317-30-2 | 95%+ | 1g |
$675 | 2023-01-01 | |
| Enamine | EN300-61353-0.05g |
4-(pyridin-4-yl)-2,3-dihydro-1,3-thiazol-2-one |
103317-30-2 | 95.0% | 0.05g |
$162.0 | 2025-03-21 | |
| Enamine | EN300-61353-0.1g |
4-(pyridin-4-yl)-2,3-dihydro-1,3-thiazol-2-one |
103317-30-2 | 95.0% | 0.1g |
$241.0 | 2025-03-21 |
4-(Pyridin-4-yl)-2,3-dihydro-1,3-thiazol-2-one Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 4-(Pyridin-4-yl)-2,3-dihydro-1,3-thiazol-2-one
Comprehensive Overview of 4-(Pyridin-4-yl)-2,3-dihydro-1,3-thiazol-2-one (CAS No. 103317-30-2)
4-(Pyridin-4-yl)-2,3-dihydro-1,3-thiazol-2-one (CAS No. 103317-30-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound, characterized by the fusion of a pyridine ring with a thiazolone moiety, serves as a versatile scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its applications as a kinase inhibitor, antimicrobial agent, and anti-inflammatory compound, aligning with current trends in drug discovery targeting multifunctional small molecules.
The growing demand for heterocyclic compounds in medicinal chemistry has propelled studies on 4-(Pyridin-4-yl)-2,3-dihydro-1,3-thiazol-2-one. Recent publications highlight its role in modulating enzyme activity and cellular signaling pathways, addressing key challenges in treating metabolic disorders and infectious diseases. Its structural similarity to privileged pharmacophores like thiazole and pyridine derivatives makes it a promising candidate for structure-activity relationship (SAR) optimization. Notably, its low molecular weight and balanced lipophilicity enhance drug-likeness properties, a critical factor in hit-to-lead development pipelines.
From a synthetic chemistry perspective, CAS No. 103317-30-2 exemplifies innovations in green chemistry approaches. Modern protocols emphasize atom-economical cyclization methods using catalytic systems, reducing hazardous byproducts—a response to the pharmaceutical industry's focus on sustainable synthesis. Analytical techniques such as HPLC purity analysis and X-ray crystallography confirm its high stability and crystalline form, essential for formulation development. These attributes address frequent search queries regarding compound characterization and batch reproducibility in preclinical research.
Emerging applications of 4-(Pyridin-4-yl)-2,3-dihydro-1,3-thiazol-2-one extend to material science, where its π-conjugated system contributes to optoelectronic properties. Studies explore its utility in organic semiconductors and sensor technologies, capitalizing on the electron-deficient pyridine unit's charge transport capabilities. This multidisciplinary relevance answers trending questions about dual-purpose chemicals bridging biomedical and engineering domains. Furthermore, computational modeling of its molecular electrostatic potential provides insights for rational drug design, a hot topic in AI-assisted chemistry.
Quality control standards for 103317-30-2 adhere to ICH guidelines, with emphasis on residual solvent limits and polymorph screening. Such rigor meets industry demands for GMP-compliant intermediates, frequently searched by contract manufacturing organizations (CMOs). The compound's patent landscape reveals strategic filings in combination therapies and prodrug formulations, reflecting its commercial potential. Safety evaluations confirm favorable in vitro toxicity profiles, supporting further translational research—a key concern for academic and industrial collaborators.
In conclusion, 4-(Pyridin-4-yl)-2,3-dihydro-1,3-thiazol-2-one represents a dynamic intersection of medicinal chemistry, process optimization, and materials innovation. Its CAS No. 103317-30-2 serves as a crucial identifier for researchers investigating structure-property relationships in fused heterocycles. As the scientific community prioritizes targeted therapeutics and sustainable synthesis, this compound's versatility positions it as a valuable asset for addressing global health and technology challenges.
103317-30-2 (4-(Pyridin-4-yl)-2,3-dihydro-1,3-thiazol-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)